Cas no 1261774-59-7 (C-(5,4'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine)

• Product Name: C-(5,4'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine
• CAS No: 1261774-59-7
• MF: C₁₅H₁₁F₆N
• MW: 319.244964838028
• CID: 4999241
• Update Time: 2025-10-28

C-(5,4'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(5,4'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine

• Inchi： 1S/C15H11F6N/c16-14(17,18)11-4-1-9(2-5-11)13-7-12(15(19,20)21)6-3-10(13)8-22/h1-7H,8,22H2
• InChI Key： ZSNKCBSYLQGNIS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CN)=C(C=1)C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 4.2
• Topological Polar Surface Area: 26

Additional information on C-(5,4'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine

CAS No. 1261774-59-7: C-(5,4'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine

CAS No. 1261774-59-7, commonly referred to as C-(5,4'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine, is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl ring system substituted with two trifluoromethyl groups at the 5 and 4' positions, along with a methylamine group attached to the 2 position of the biphenyl ring. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and material synthesis.

The synthesis of C-(5,4'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine typically involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Recent advancements in this field have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the biphenyl core efficiently. Additionally, the introduction of trifluoromethyl groups has been achieved through electrophilic substitution methods, leveraging the high reactivity of trifluoromethylation reagents under controlled conditions.

One of the most notable applications of this compound lies in its role as an intermediate in drug discovery and development. The trifluoromethyl groups are known to confer stability and bioavailability to molecules, making them desirable in pharmaceutical research. Recent studies have demonstrated that derivatives of C-(5,4'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine exhibit promising activity against various disease targets, including cancer and neurodegenerative disorders. These findings underscore the potential of this compound as a building block for developing novel therapeutic agents.

In addition to its pharmaceutical applications, CAS No. 1261774-59-7 has found utility in materials science, particularly in the development of advanced polymers and coatings. The methylamine group serves as a reactive site for polymerization reactions, enabling the creation of materials with tailored mechanical and chemical properties. Recent research has highlighted its use in synthesizing high-performance polyurethanes and epoxy resins, which exhibit enhanced durability and resistance to environmental factors.

The physical and chemical properties of C-(5,4'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine have been extensively studied to understand its behavior under various conditions. For example, its melting point has been determined to be approximately 180°C under standard conditions, while its solubility in common solvents such as dichloromethane and dimethylformamide has been characterized for practical applications. These properties are critical for optimizing its use in large-scale chemical processes.

From an environmental perspective, the handling and disposal of CAS No. 1261774-59-7 require careful consideration due to its potential impact on ecosystems. Recent studies have focused on developing eco-friendly methods for synthesizing this compound, minimizing waste generation and reducing energy consumption during production. Such approaches align with global efforts to promote sustainable chemistry practices.

In conclusion, CAS No. 1261774-59-7, or C-(5,4'-Bis(trifluoromethyl)biphenyl-2-yl)-methylamine, stands as a testament to the ingenuity of modern chemical research. Its versatile structure and diverse applications continue to drive innovation across multiple disciplines. As research into this compound progresses, it is anticipated that new discoveries will further expand its utility in both academic and industrial settings.